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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrobenzoic acid
CAS No.: 13300-62-4
Cat. No.: B1629732
Get Quote
. J

Executive Summary & Core Directive

Do not dispose of 2,3-Dichloro-6-nitrobenzoic acid down the drain. Due to the presence of
halogen atoms (Chlorine) and a nitro group on the benzene ring, this compound is classified as
Halogenated Organic Waste.[1][2][3][4][5] While it is an acid, standard neutralization-and-flush
protocols are prohibited because the halogenated organic backbone persists and poses
environmental toxicity risks.[1][2][4][5]

Disposal Method: High-temperature incineration at an EPA-permitted hazardous waste facility.
[11[2][3][4][5] CAS Number: 13300-62-4 (Verify specific isomer on container label; isomers

vary).[1][2][3][4][5]

Hazard Identification & Risk Assessment

Before initiating disposal, you must understand why specific protocols are in place.[3] This
compound combines the corrosivity of a strong organic acid with the environmental persistence
of a halogenated aromatic.[2][5]
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Hazard Category

Risk Description

Operational Implication

Strong organic acid (Estimated

Incompatible with

Bases/Oxidizers. Mixing with

Corrosivity pKa < 2.0 due to ortho-nitro bleach (NaOCI) can generate
effect).[1][2][3][4][5] toxic chloramine or chlorine
gas.[1][3]
PPE Mandatory: Nitrile gloves
Causes severe skin burns and (double-gloved
Health eye damage (H314/H319).[1] recommended), safety

[3]

goggles, and lab coat.[1][2][3]
[5]

Environmental

Halogenated organic

compound.[2][3]

Zero Discharge: lllegal to
discharge into municipal sewer
systems (POTW).[3]

Decision Logic for Disposal (Workflow)

The following decision tree illustrates the autonomous logic required to determine the correct

waste stream based on the physical state of the material.
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Figure 1: Decision tree for selecting the appropriate waste stream.[5] Note that both aqueous
and organic solutions ultimately route to Halogenated Waste streams due to the solute's

chemistry.[1][2][3][5]

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Pure Reagent or Contaminated
Solids)

Applicability: Expired chemicals, synthesis byproducts, or contaminated spill debris.[3][5]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or clear glass jar
with a screw-top lid.[1][2][3][4][5]

o Why? HDPE is resistant to organic acids.[2] Avoid metal containers which may corrode.[2]
o Segregation: Place the solid material directly into the container.

o Self-Validation: Ensure the container is dry before adding solids to prevent exothermic
hydrolysis or dissolution heat.[2][3]

o Labeling: Attach a hazardous waste label immediately.
o Constituents: "2,3-Dichloro-6-nitrobenzoic acid, solid."[1][2][3][4][5]
o Hazard Checkbox: Mark "Corrosive" and "Toxic."[2][3]

» Secondary Containment: Store the sealed container in a secondary plastic tray until pickup.

Protocol B: Liquid Waste (Solutions)

Applicability: Mother liquors, reaction mixtures, or dissolved waste.[3]
e pH Verification (The "Self-Validating" Step):
o Before adding to a central waste carboy, test the pH of your solution using a pH strip.

o Critical: If the solution is highly acidic (pH < 2), do not mix with waste streams containing
cyanides, sulfides, or strong bases.[1][3][5] This prevents the generation of HCN/H2S gas
or violent exotherms.[2][3]

e Stream Selection:

o Pour into the Halogenated Waste carboy.
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o Note: Even if dissolved in water, the presence of the chlorinated ring mandates this
classification over "Aqueous Acid Waste."[2][5]

Log Entry: Record the volume and concentration on the waste tag attached to the carboy.

Spill Management & Emergency Response

Scenario: You have dropped a 10g bottle of solid 2,3-Dichloro-6-nitrobenzoic acid on the

floor.

Isolate: Evacuate the immediate area (3-meter radius) and alert nearby personnel.

PPE Up: Wear safety goggles, lab coat, and double nitrile gloves.[2][3] Use a dust mask
(N95) if powder is fine/aerosolized.[5]

Containment (Dry Spill):

o Do not wet the spill.[2] Water spreads the contamination.[2]

o Gently sweep the solid using a dustpan and brush into a hazardous waste bag or jar.[2]
Decontamination:

o Once the bulk solid is removed, wet a paper towel with a dilute Sodium Bicarbonate (5%)
solution.[1][2][5]

o Wipe the surface.[2][6] You may see slight bubbling (neutralization).[3][5]
o Self-Validation: Wipe again with a pH strip; the surface should be neutral (pH 6-8).[1][2][5]

Disposal of Debris: Place all paper towels, gloves, and scoop residue into the solid waste
container (Protocol A).

References & Regulatory Grounding[3][5][7]
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« U.S. Environmental Protection Agency (EPA). (2025).[2][3] Defining Hazardous Waste:
Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

¢ PubChem. (2025).[2][3] 2,6-Dichloro-3-nitrobenzoic acid Compound Summary (Isomer
Reference). Retrieved from [1][5]

o Cornell University EHS. (2025). Management Procedures for Specific Waste Types
(Halogenated Organics). Retrieved from

Disclaimer: This guide is for educational purposes for trained scientific personnel. Always
consult your institution's specific Chemical Hygiene Plan (CHP) and local environmental
regulations before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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